Cas no 1219906-43-0 (methyl 3-{(1,1-dioxo-1lambda6-thiolan-3-yl)methylsulfamoyl}thiophene-2-carboxylate)

• Product Name: methyl 3-{(1,1-dioxo-1lambda6-thiolan-3-yl)methylsulfamoyl}thiophene-2-carboxylate
• CAS No: 1219906-43-0
• MF: C₁₁H₁₅NO₆S₃
• MW: 353.434899568558
• CID: 5941151
• PubChem ID: 49677449
• Update Time: 2025-06-08

methyl 3-{(1,1-dioxo-1lambda6-thiolan-3-yl)methylsulfamoyl}thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{(1,1-dioxo-1lambda6-thiolan-3-yl)methylsulfamoyl}thiophene-2-carboxylate
• 1219906-43-0
• methyl 3-(N-((1,1-dioxidotetrahydrothiophen-3-yl)methyl)sulfamoyl)thiophene-2-carboxylate
• methyl 3-[(1,1-dioxothiolan-3-yl)methylsulfamoyl]thiophene-2-carboxylate
• AKOS024527161
• F5882-7182
• methyl 3-{[(1,1-dioxo-1lambda6-thiolan-3-yl)methyl]sulfamoyl}thiophene-2-carboxylate
• VU0527794-1

• Inchi： 1S/C11H15NO6S3/c1-18-11(13)10-9(2-4-19-10)21(16,17)12-6-8-3-5-20(14,15)7-8/h2,4,8,12H,3,5-7H2,1H3
• InChI Key： JHHTYHLPKRJNAL-UHFFFAOYSA-N
• SMILES： S1(CCC(CNS(C2C=CSC=2C(=O)OC)(=O)=O)C1)(=O)=O

Computed Properties

• Exact Mass: 353.00615072g/mol
• Monoisotopic Mass: 353.00615072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 588
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 152Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives

Additional information on methyl 3-{(1,1-dioxo-1lambda6-thiolan-3-yl)methylsulfamoyl}thiophene-2-carboxylate

Introduction to Methyl 3-{(1,1-dioxo-1lambda6-thiolan-3-yl)methylsulfamoyl}thiophene-2-carboxylate (CAS No. 1219906-43-0)

Methyl 3-{(1,1-dioxo-1lambda6-thiolan-3-yl)methylsulfamoyl}thiophene-2-carboxylate, a compound with the CAS number 1219906-43-0, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their diverse pharmacological properties and potential applications in drug discovery and development.

The molecular structure of this compound features a thiophene core, which is a key aromatic heterocycle widely recognized for its role in various biologically active molecules. The presence of multiple functional groups, including a methylsulfamoyl moiety and a carboxylate group, enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. The specific arrangement of these groups around the thiophene ring contributes to the compound's unique chemical and biological characteristics.

In recent years, there has been a growing interest in thiophene derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential in treating various diseases, including cancer, infectious diseases, and inflammatory conditions. The 1,1-dioxo-1lambda6-thiolan-3-yl moiety in this compound is particularly noteworthy, as it introduces a reactive site that can be further modified to develop novel therapeutic agents.

One of the most compelling aspects of Methyl 3-{(1,1-dioxo-1lambda6-thiolan-3-yl)methylsulfamoyl}thiophene-2-carboxylate is its versatility in synthetic applications. The compound serves as a crucial building block for the construction of more complex molecules, enabling chemists to design and synthesize new drugs with tailored properties. Its ability to undergo various chemical transformations makes it an indispensable tool in medicinal chemistry laboratories.

The pharmacological potential of this compound has been demonstrated through several recent studies. Researchers have investigated its interactions with biological targets such as enzymes and receptors, which are critical for understanding its mechanism of action. Preliminary findings suggest that it may exhibit inhibitory effects on certain enzymes involved in disease pathways, making it a promising candidate for further development.

The synthesis of Methyl 3-{(1,1-dioxo-1lambda6-thiolan-3-yl)methylsulfamoyl}thiophene-2-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The reaction sequence typically begins with the functionalization of the thiophene ring followed by the introduction of the methylsulfamoyl group. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve these transformations efficiently.

In addition to its pharmaceutical applications, this compound has shown promise in materials science. The unique electronic properties of the thiophene core make it suitable for use in organic electronics, including organic light-emitting diodes (OLEDs) and conductive polymers. The incorporation of functional groups like the carboxylate and methylsulfamoyl moieties can further tailor its electronic characteristics, opening up new possibilities for advanced material design.

The safety and environmental impact of Methyl 3-{(1,1-dioxo-1lambda6-thiolan-3-yl)methylsulfamoyl}thiophene-2-carboxylate are also important considerations. As with any chemical compound used in research or industrial applications, proper handling procedures must be followed to ensure worker safety and minimize environmental exposure. Efforts have been made to develop green chemistry approaches that reduce waste and improve the sustainability of its synthesis.

The future prospects for this compound are bright, with ongoing research aimed at expanding its applications and understanding its full potential. Collaborative efforts between chemists, biologists, and pharmacologists are essential for translating laboratory findings into tangible therapeutic benefits. By leveraging cutting-edge technologies and innovative methodologies, scientists can unlock new possibilities for this versatile molecule.

In conclusion, Methyl 3-{(1,1-dioxo-1lambda6-thiolan-3-yl)methylsulfamoyl}thiophene-2-carboxylate (CAS No. 1219906-43-0) is a remarkable compound with significant implications for both pharmaceutical chemistry and materials science. Its unique structure and functional groups make it a valuable tool for drug discovery and development, while its potential applications in advanced materials continue to be explored. As research progresses, this compound is poised to play an increasingly important role in scientific innovation.